Cas no 1361500-34-6 (6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol
• CAS No: 1361500-34-6
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933521
• Update Time: 2025-05-27

6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-7(9(11)12)2-6(3-10)13-8(5)4-14/h2,9,14H,3-4H2,1H3
• InChI Key： PEKXCTDAIIMRJB-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C)C(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol

Comprehensive Overview of 6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS No. 1361500-34-6)

6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS No. 1361500-34-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl moiety, and a methanol functional group. Its molecular formula, C₉H₁₀ClF₂NO, reflects its potential for diverse applications in drug discovery and material science.

The compound's pyridine core is a key scaffold in medicinal chemistry, often utilized for its bioisosteric properties and ability to enhance pharmacokinetic profiles. Researchers are particularly interested in its difluoromethyl group, which can improve metabolic stability and bioavailability—a hot topic in modern drug design. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammatory diseases, making it a candidate for next-generation therapeutics.

In agrochemical applications, 6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol is explored for its potential as a crop protection agent. The chloromethyl and difluoromethyl groups contribute to its pesticidal activity, aligning with the growing demand for sustainable agriculture solutions. This aligns with trending searches like "eco-friendly pesticides" and "fluorine in agrochemicals," underscoring its industrial relevance.

Synthetic routes to this compound often involve multistep organic reactions, including halogenation and fluorination steps. Its CAS No. 1361500-34-6 serves as a critical identifier for regulatory and procurement purposes. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify its purity, a common query among quality control professionals.

From an SEO perspective, terms like "pyridine derivatives in drug discovery" and "difluoromethyl group applications" are frequently searched, reflecting the compound's niche yet expanding role. Its structural complexity also makes it a subject of interest in computational chemistry studies, where researchers model its interactions using AI-driven molecular docking tools—a trending topic in 2024.

In summary, 6-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol exemplifies the intersection of innovation and practicality in chemical research. Its dual utility in pharmaceuticals and agrochemicals, combined with its unique halogen-fluorine synergy, positions it as a compound of enduring scientific and commercial value.